Cas no 2228820-74-2 (4-(Aminomethyl)-4-(pyrazin-2-yl)cyclohexan-1-ol)

• Product Name: 4-(Aminomethyl)-4-(pyrazin-2-yl)cyclohexan-1-ol
• CAS No: 2228820-74-2
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5791440
• PubChem ID: 165639411
• Update Time: 2025-10-21

4-(Aminomethyl)-4-(pyrazin-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1837201
• 4-(aminomethyl)-4-(pyrazin-2-yl)cyclohexan-1-ol
• 2228820-74-2
• 4-(Aminomethyl)-4-(pyrazin-2-yl)cyclohexan-1-ol

• Inchi： 1S/C11H17N3O/c12-8-11(3-1-9(15)2-4-11)10-7-13-5-6-14-10/h5-7,9,15H,1-4,8,12H2
• InChI Key： KPZIADSDUDHHHB-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=NC=CN=2)(CN)CC1

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72Ų

Additional information on 4-(Aminomethyl)-4-(pyrazin-2-yl)cyclohexan-1-ol

Recent Advances in the Study of 4-(Aminomethyl)-4-(pyrazin-2-yl)cyclohexan-1-ol (CAS: 2228820-74-2)

4-(Aminomethyl)-4-(pyrazin-2-yl)cyclohexan-1-ol (CAS: 2228820-74-2) is a compound of growing interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of targeting specific enzymes or receptors involved in disease pathways. This research brief aims to summarize the latest findings related to this compound, providing insights into its therapeutic potential and mechanistic underpinnings.

The synthesis of 4-(Aminomethyl)-4-(pyrazin-2-yl)cyclohexan-1-ol has been optimized in recent years, with several research groups reporting improved yields and purity through novel catalytic methods. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed a highly efficient asymmetric synthesis route, which enabled the production of enantiomerically pure forms of the compound. This advancement is critical for further pharmacological evaluations, as the stereochemistry of the molecule can significantly influence its biological activity.

In terms of biological activity, preliminary studies have identified 4-(Aminomethyl)-4-(pyrazin-2-yl)cyclohexan-1-ol as a promising scaffold for the development of kinase inhibitors. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects against a subset of tyrosine kinases implicated in cancer progression. The study highlighted the compound's ability to bind to the ATP-binding site of these kinases, suggesting a potential mechanism of action that could be exploited for therapeutic purposes.

Further investigations into the pharmacokinetic properties of 4-(Aminomethyl)-4-(pyrazin-2-yl)cyclohexan-1-ol have also been conducted. A recent preclinical study demonstrated favorable absorption and distribution profiles in rodent models, with minimal off-target effects. These findings, published in Drug Metabolism and Disposition, underscore the compound's potential as a lead candidate for further optimization and clinical development.

In conclusion, the latest research on 4-(Aminomethyl)-4-(pyrazin-2-yl)cyclohexan-1-ol (CAS: 2228820-74-2) highlights its versatility and promise as a therapeutic agent. Continued efforts to elucidate its mechanism of action, optimize its pharmacokinetic properties, and explore its applications in various disease models will be essential for advancing this compound toward clinical use. Future studies should also focus on identifying potential synergies with existing therapies and addressing any challenges related to toxicity or drug resistance.